Cas no 2229004-85-5 (2-(Azetidin-3-yloxy)-4-bromo-6-methoxyphenol)

• Product Name: 2-(Azetidin-3-yloxy)-4-bromo-6-methoxyphenol
• CAS No: 2229004-85-5
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5764756
• PubChem ID: 165781631
• Update Time: 2023-11-15

2-(Azetidin-3-yloxy)-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2229004-85-5
• EN300-1939177
• 2-(azetidin-3-yloxy)-4-bromo-6-methoxyphenol
• 2-(Azetidin-3-yloxy)-4-bromo-6-methoxyphenol

• Inchi： 1S/C10H12BrNO3/c1-14-8-2-6(11)3-9(10(8)13)15-7-4-12-5-7/h2-3,7,12-13H,4-5H2,1H3
• InChI Key： NRLSMDCIAHXHQG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC1CNC1)O)OC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų